Cas no 2138263-16-6 (4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2138263-16-6
• MF: C₇H₆F₂N₄S₂
• MW: 248.276144504547
• CID: 5796394
• PubChem ID: 165469550
• Update Time: 2025-06-28

4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782393
• 2138263-16-6
• 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C7H6F2N4S2/c8-5(9)1-13-6(11-12-7(13)14)4-2-15-3-10-4/h2-3,5H,1H2,(H,12,14)
• InChI Key： LWZWOTCIMIWHDJ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1=NNC(N1CC(F)F)=S

Computed Properties

• Exact Mass: 248.00019488g/mol
• Monoisotopic Mass: 248.00019488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138263-16-6)

The compound 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138263-16-6) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a 1,2,4-triazole core with a thiazole moiety, both of which are known for their diverse pharmacological properties. The presence of a difluoroethyl group further enhances its potential as a bioactive compound, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The thiol group in the molecule offers opportunities for further derivatization, enabling the synthesis of analogs with improved pharmacokinetic properties. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, which are hot topics in the scientific community.

The synthesis of CAS No. 2138263-16-6 typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing emphasis on green chemistry and sustainable practices. These methods not only improve yield but also reduce environmental impact, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

From a commercial perspective, 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol is often sought after by pharmaceutical companies and research institutions specializing in small molecule drug development. Its potential as a kinase inhibitor or antimicrobial agent has been speculated, though detailed mechanistic studies are still underway. The compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for oral bioavailability, a critical factor in drug design.

In the agrochemical sector, derivatives of this compound are being investigated for their pesticidal and herbicidal activities. The integration of thiazole and triazole rings is known to confer resistance to degradation, enhancing the longevity of agrochemical formulations. This is particularly relevant given the increasing global focus on food security and sustainable agriculture, topics frequently searched by stakeholders in the industry.

Analytical characterization of CAS No. 2138263-16-6 employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are paramount for regulatory compliance and reproducibility in research. The rise of AI-driven drug discovery platforms has also facilitated virtual screening of this compound, accelerating its evaluation in silico before laboratory testing.

Despite its promise, challenges remain in the large-scale production and formulation of 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol. Issues such as solubility and stability under physiological conditions must be addressed to unlock its full potential. Collaborative efforts between academia and industry are essential to overcome these hurdles, a trend increasingly highlighted in open innovation forums.

In conclusion, 4-(2,2-difluoroethyl)-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol represents a fascinating example of modern heterocyclic chemistry with broad applicability. Its exploration aligns with contemporary scientific priorities, including drug repurposing, targeted therapy, and environmentally friendly synthesis. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.